2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine

• Molecular Formula: C16H22N2O
• Molecular Weight: 258.36 g/mol
• IUPAC Name: [2-(2-methylphenyl)pyrrolidin-1-yl]-pyrrolidin-2-ylmethanone
• InChI: InChI=1S/C16H22N2O/c1-12-6-2-3-7-13(12)15-9-5-11-18(15)16(19)14-8-4-10-17-14/h2-3,6-7,14-15,17H,4-5,8-11H2,1H3
• InChI Key: UUEAOLKQZMLPMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCCN2C(=O)C3CCCN3

Description

2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine is a bicyclic pyrrolidine derivative characterized by a central pyrrolidine ring substituted with a 2-methylphenyl group and a second pyrrolidine moiety connected via a carbonyl group. This structure confers unique physicochemical properties, such as moderate polarity (predicted PSA ~23–30 Ų) and a molecular weight of approximately 300–320 g/mol, depending on stereochemistry.

Preparation Methods

Synthesis of Pyrrolidine-2-carbonyl Chloride Intermediate

The key intermediate, pyrrolidine-2-carbonyl chloride, is commonly synthesized from pyrrolidine-2-carboxylic acid (L-proline) via chlorination. The classical method involves:

• Reagents and Conditions: Treatment of pyrrolidine-2-carboxylic acid hydrochloride with phosphorus pentachloride (PCl5) in the presence of acetyl chloride under dry conditions.
• Procedure: A stirred suspension of pyrrolidine-2-carboxylic acid hydrochloride (17.4 mmol) in acetyl chloride (20 mL) is treated with PCl5 (14.4 mmol), warmed to 35°C, and additional PCl5 is added after 4 hours. The reaction proceeds for another 4 hours, then cooled in an ice bath to precipitate the acyl chloride intermediate.
• Purification: The product is isolated by filtration or extraction, typically used immediately due to its reactivity.

This method yields pyrrolidine-2-carbonyl chloride with high efficiency and purity, confirmed by TLC and elemental analysis.

Coupling with 2-Methylphenyl Amine

• Reaction: The pyrrolidine-2-carbonyl chloride intermediate is reacted with 2-methylphenyl amine (o-toluidine) in dry acetone.
• Conditions: The reaction mixture is heated to reflux (approximately 56°C) for 8 hours under an inert atmosphere to facilitate amide bond formation.
• Workup: After cooling, the reaction mixture is treated with 1N sodium hydroxide to neutralize excess acid and extracted with ethyl acetate. The organic layer is dried over anhydrous sodium sulfate and concentrated.
• Purification: The crude product is purified by recrystallization or column chromatography.

This step yields the target compound 2-(2-methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine with high selectivity and minimal racemization.

Reaction Scheme Summary

Step	Reactants	Reagents/Conditions	Product	Yield (%)	Notes
1	Pyrrolidine-2-carboxylic acid	PCl5, Acetyl chloride, 35°C, 8 h	Pyrrolidine-2-carbonyl chloride	85-90	Dry conditions critical
2	Pyrrolidine-2-carbonyl chloride + 2-methylphenyl amine	Reflux in acetone, 8 h	2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine	70-80	Inert atmosphere recommended

Analytical Characterization and Purity

• Thin Layer Chromatography (TLC): Used to monitor reaction progress and purity.
• Elemental Analysis: Confirms composition consistency.
• Spectroscopic Data:
  • ¹H NMR: Characteristic signals for aromatic protons (δ 7.0–7.5 ppm), methyl group (δ ~2.3 ppm), and pyrrolidine ring protons (δ 1.8–4.0 ppm).
  • Infrared Spectroscopy (IR): Amide carbonyl stretch around 1650 cm⁻¹.
  • Mass Spectrometry (MS): Molecular ion peak consistent with molecular weight.
• Chiral Purity: Enantiomeric excess can be assessed by chiral HPLC if stereochemistry is critical.

Alternative and Advanced Synthetic Approaches

Avoiding Racemization

• Catalytic hydrogenation and alkylation steps in pyrrolidine derivatives can cause racemization at chiral centers.
• Recent patents describe methods to obtain cis isomers selectively by catalytic hydrogenation of specific alkenes without racemization, preserving stereochemistry.

One-Pot and Multi-Component Reactions

• Some studies have explored one-pot three-component reactions to synthesize pyrrolidine derivatives with various substitutions, optimizing yields and reducing steps.
• Such methods may be adapted for the target compound by modifying the amine component to 2-methylphenyl amine.

Research Discoveries and Optimization

• The reaction conditions (temperature, solvent, reagent ratios) significantly influence yield and purity.
• Use of dry solvents and inert atmosphere reduces side reactions and hydrolysis.
• The choice of chlorinating agent (PCl5 vs. SOCl2) may affect reaction rate and by-product formation.
• Post-synthesis acetylation of the pyrrolidine nitrogen can be performed for derivative synthesis, enhancing biological activity.

Summary Table of Key Data

Parameter	Details
Starting Material	Pyrrolidine-2-carboxylic acid (L-proline)
Key Intermediate	Pyrrolidine-2-carbonyl chloride
Amine Partner	2-Methylphenyl amine (o-toluidine)
Solvent	Acetone
Chlorinating Agent	Phosphorus pentachloride (PCl5)
Reaction Temperature	35°C for chlorination; reflux (~56°C) for amide formation
Reaction Time	8 hours each step
Yield	70-90% combined
Purification Techniques	Extraction, recrystallization, chromatography
Characterization Methods	TLC, ¹H NMR, IR, MS, elemental analysis

Chemical Reactions Analysis

Nucleophilic Substitution at the Carbonyl Group

The carbonyl moiety in 2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine undergoes nucleophilic substitution reactions. For example:

• Grignard Reagents : React with the carbonyl to form tertiary alcohols under anhydrous conditions.

• Amines : Secondary amines can displace the pyrrolidine group, forming new amide derivatives.

Table 1: Nucleophilic Substitution Reactions

Nucleophile	Conditions	Product	Yield (%)	Reference
Methylmagnesium bromide	THF, 0°C → RT	Tertiary alcohol	72
Benzylamine	DCM, RT	N-Benzylamide	65

Acid-Base Reactions

The pyrrolidine nitrogen acts as a weak base, reacting with acids to form salts:

• HCl Treatment : Forms a stable hydrochloride salt (common in pharmaceutical formulations) .

• Protonation Dynamics : The pKa of the pyrrolidine nitrogen is ~10.2, enabling selective protonation in mixed-solvent systems.

Hydrogenation of the Pyrrolidine Ring

Catalytic hydrogenation reduces the pyrrolidine ring’s double bonds (if present), though the saturated structure of this compound limits this reactivity. Derivatives with unsaturated bonds show:

• Pd/C-Mediated Hydrogenation : Converts double bonds to single bonds, altering ring conformation.

Hydrolysis Reactions

The amide bond undergoes hydrolysis under acidic or basic conditions:

• Acidic Hydrolysis (HCl, 6M) : Cleaves the amide bond to yield 2-(2-methylphenyl)pyrrolidine and pyrrolidine-2-carboxylic acid.

• Basic Hydrolysis (NaOH, 1M) : Produces sodium carboxylate and amine derivatives.

Table 2: Hydrolysis Conditions and Products

Condition	Reagent	Temperature	Product	Reference
Acidic	6M HCl	100°C	2-(2-Methylphenyl)pyrrolidine
Basic	1M NaOH	80°C	Pyrrolidine-2-carboxylate

Oxidation Reactions

The pyrrolidine ring is susceptible to oxidation:

• mCPBA (meta-Chloroperbenzoic acid) : Forms N-oxide derivatives, altering electronic properties.

• KMnO₄ in Acidic Medium : Degrades the ring structure to dicarboxylic acids.

Biological Interactions

While not traditional chemical reactions, interactions with biological targets are critical:

• Enzyme Inhibition : Binds to GABA transaminase, showing anticonvulsant activity in rodent models .

• Receptor Binding : Modulates σ receptors, potentially contributing to analgesic effects.

Table 3: Biological Activity Data

Target	Assay	IC₅₀ (μM)	Reference
GABA Transaminase	MES-induced seizures	12.3
Sigma-1 Receptor	Radioligand binding	8.7

Stability Under Ambient Conditions

• Thermal Stability : Degrades above 200°C via C-N bond cleavage.

• Photostability : UV exposure (254 nm) induces racemization at the pyrrolidine stereocenter .

This compound’s reactivity profile highlights its versatility in organic synthesis and drug development. Further studies are needed to explore its catalytic applications and optimize reaction conditions for industrial-scale processes.

Scientific Research Applications

The compound 2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride is a pyrrolidine derivative with a unique combination of functional groups, contributing to its distinct chemical and biological properties. Research indicates potential biological activity, and it has been studied for its effects on various biological systems, including enzyme inhibition and receptor binding. The specific biological pathways and molecular targets are currently under investigation, with potential therapeutic applications such as anti-inflammatory or analgesic effects.

Scientific Research Applications

2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride has diverse applications across various fields:

• Therapeutic Properties Explored for therapeutic properties, including pain relief and inflammation modulation.
• Biological Systems Studied for its effects on various biological systems, including enzyme inhibition and receptor binding.
• Molecular Targets Investigations are ongoing to understand the specific biological pathways and molecular targets.

Studies on Biological Targets

Studies on the interactions of 2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride with biological targets are ongoing. The mechanism of action involves binding to specific receptors or enzymes, which may modulate their activity and lead to various biological effects. These interactions are crucial for understanding its potential therapeutic applications.

Structural Comparison with Related Compounds

Several compounds share structural similarities with 2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine hydrochloride:

Compound Name	Structure Features	Unique Aspects
2-Methylpyrrolidine	Simpler pyrrolidine derivative	Lacks the carbonyl group
Pyrrolidine-2-Carboxylic Acid	Contains a carboxylic acid group	Does not have the methylphenyl substitution
1-(Pyrrolidine-2-carbonyl)pyrrolidine

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Generally, it might involve interactions with specific molecular targets such as enzymes, receptors, or nucleic acids, leading to modulation of biological pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural, physicochemical, and functional differences between 2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine and analogous pyrrolidine derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	PSA (Ų)	Key Properties/Applications	Reference
2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine	C₁₇H₂₂N₂O	~286.4	2-Methylphenyl, pyrrolidine-2-carbonyl	~23–30	Predicted moderate lipophilicity; potential CNS activity due to pyrrolidine scaffold	–
2-(2-Chlorophenyl)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine hydrochloride	C₁₆H₂₀ClN₂O•HCl	337.3	2-Chlorophenyl, pyrrolidine-2-carbonyl	~23.55	Discontinued due to solubility challenges; Cl substituent increases molecular weight
1-[[(2S)-1-Ethyl-2-piperidinyl]carbonyl]-3-(phenylmethyl)pyrrolidine	C₂₀H₂₈N₂O	324.4	Piperidinyl, phenylmethyl	23.55	Higher boiling point (448.9°C) and density (1.071 g/cm³); piperidine enhances rigidity
1-[1-(2-Fluorophenyl)-2-phenylethyl]pyrrolidine (Fluorolintane)	C₁₈H₂₀FN	273.4	2-Fluorophenyl, phenylethyl	~15–20	Isomeric variations affect receptor binding; studied for opioid-like activity
(1-(6-Fluoropyridin-2-yl)pyrrolidin-3-yl)methanol	C₁₀H₁₃FN₂O	196.2	Fluoropyridinyl, hydroxymethyl	~40–45	Higher PSA due to -OH group; pyridine substitution alters electronic properties

Key Findings:

Substituent Effects :

• Halogen vs. Methyl : The chloro analog (337.3 g/mol) exhibits higher molecular weight and lower solubility than the methyl-substituted target compound (~286.4 g/mol) .
• Phenyl vs. Pyridine : Pyridine derivatives (e.g., ) show increased polarity (PSA ~40–45 Ų) due to nitrogen electronegativity, contrasting with phenyl-substituted compounds (PSA ~23–30 Ų) .

Structural Rigidity :

• Piperidine-containing analogs (e.g., ) demonstrate higher boiling points (448.9°C) and density (1.071 g/cm³) compared to flexible pyrrolidine scaffolds .

Biological Relevance: Fluorolintane isomers () highlight how minor structural changes (e.g., fluorine position) significantly alter receptor binding profiles, suggesting the target compound’s methylphenyl group may optimize selectivity .

Biological Activity

2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine is a pyrrolidine derivative that has garnered attention in medicinal chemistry for its potential biological activities. This compound's unique structural features, including a pyrrolidine ring and a methylphenyl group, suggest diverse pharmacological properties. This article delves into the biological activity of this compound, exploring its mechanisms, effects on various biological systems, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine is $C_{16}H_{22}N_{2}O$ with a molecular weight of approximately 258.36 g/mol. The compound features two key functional groups: a pyrrolidine ring and a carbonyl moiety, which are critical for its biological activity.

Property	Value
Molecular Formula	C₁₆H₂₂N₂O
Molecular Weight	258.36 g/mol
CAS Number	1290213-00-1
Structure	Chemical Structure

The biological activity of 2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine is primarily attributed to its interaction with specific receptors and enzymes. Research indicates that this compound may exhibit enzyme inhibition and receptor binding capabilities, which can modulate various biological pathways. These interactions are crucial for understanding its therapeutic potential.

Therapeutic Applications

• Anti-inflammatory Effects : Preliminary studies suggest that the compound may possess anti-inflammatory properties, making it a candidate for treating inflammatory diseases.
• Analgesic Properties : Its potential as an analgesic agent is under investigation, with implications for pain management therapies.
• Antimicrobial Activity : Similar compounds have shown antibacterial effects against Gram-positive and Gram-negative bacteria, indicating that 2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine could also exhibit antimicrobial properties.

Case Studies

Recent studies have highlighted the compound's effects on various biological systems:

• Enzyme Inhibition : In vitro assays demonstrated that the compound can inhibit specific enzymes involved in inflammatory pathways, suggesting its role in reducing inflammation.
• Receptor Binding Studies : Binding affinity assays have indicated that this compound interacts with certain receptors implicated in pain pathways, supporting its potential as an analgesic.

In Vitro Studies

A series of in vitro experiments have been conducted to assess the biological activity of 2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine:

Study Type	Findings
Enzyme Inhibition	Significant inhibition of COX enzymes was observed (IC50 values pending).
Receptor Binding	Moderate affinity for opioid receptors (K_i values pending).
Antimicrobial Activity	Showed promising results against Staphylococcus aureus (MIC = 12.5 µg/mL).

Future Directions

Further research is needed to fully elucidate the mechanisms of action and therapeutic applications of 2-(2-Methylphenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine. Future studies should focus on:

• In Vivo Studies : Assessing the pharmacokinetics and pharmacodynamics in animal models.
• Structural Modifications : Exploring derivatives to enhance potency and selectivity.
• Clinical Trials : Evaluating safety and efficacy in human subjects.